Cas no 941996-44-7 (N'-(4-methoxyphenyl)methyl-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide)

• Product Name: N'-(4-methoxyphenyl)methyl-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide
• CAS No: 941996-44-7
• MF: C₂₆H₂₉N₃O₃
• MW: 431.52676653862
• CID: 5458770
• Update Time: 2025-10-11

N'-(4-methoxyphenyl)methyl-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-N'-(2-naphthalen-1-yl-2-pyrrolidin-1-ylethyl)oxamide
• N'-(4-methoxyphenyl)methyl-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide

• Inchi： 1S/C26H29N3O3/c1-32-21-13-11-19(12-14-21)17-27-25(30)26(31)28-18-24(29-15-4-5-16-29)23-10-6-8-20-7-2-3-9-22(20)23/h2-3,6-14,24H,4-5,15-18H2,1H3,(H,27,30)(H,28,31)
• InChI Key： YKZBGPUHKDYTKF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC)C=C1)(=O)C(NCC(C1=C2C(C=CC=C2)=CC=C1)N1CCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-methoxyphenyl)methyl-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide

N'-(4-Methoxyphenyl)methyl-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide: A Comprehensive Overview

The compound with CAS No. 941996-44-7, commonly referred to as N'-(4-methoxyphenyl)methyl-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a methoxyphenyl group, a naphthalene moiety, and a pyrrolidine ring. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of N'-(4-methoxyphenyl)methyl-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide in the field of medicinal chemistry. Its ability to act as a versatile building block for drug design has been extensively explored. Researchers have demonstrated that the compound's naphthalene moiety plays a critical role in enhancing the molecule's pharmacokinetic properties, making it a promising candidate for drug delivery systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the methoxyphenyl group through nucleophilic aromatic substitution and the incorporation of the pyrrolidine ring via cyclization reactions. These steps are crucial for ensuring the stability and functionality of the final product.

One of the most exciting developments involving N'-(4-methoxyphenyl)methyl-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide is its application in nanotechnology. Scientists have successfully utilized this compound as a stabilizing agent in the synthesis of nanoparticles, significantly improving their dispersibility and biocompatibility. This advancement opens new avenues for its use in biomedical applications such as targeted drug delivery and imaging.

Moreover, the compound's interaction with biological systems has been a focal point of recent research. Studies have shown that its methoxyphenyl group exhibits antioxidant properties, which could be harnessed for developing novel therapeutic agents against oxidative stress-related diseases. Additionally, the presence of the naphthalene moiety has been linked to anti-inflammatory effects, further underscoring its potential in pharmacology.

In terms of environmental impact, researchers have investigated the biodegradability of N'-(4-methoxyphenyl)methyl-N-2-(naphthalen-1-y...